2-Chloro-5-cyclopropoxy-4-iodopyridine

• Molecular Formula: C8H7ClINO
• Molecular Weight: 295.50 g/mol
• IUPAC Name: 2-chloro-5-cyclopropyloxy-4-iodopyridine
• InChI: InChI=1S/C8H7ClINO/c9-8-3-6(10)7(4-11-8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: JVZYTKHYMXELHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2I)Cl

Description

2-Chloro-5-cyclopropoxy-4-iodopyridine is a halogenated pyridine derivative featuring a chloro substituent at position 2, an iodine atom at position 4, and a cyclopropoxy group at position 3. The cyclopropoxy group introduces steric bulk and electron-donating effects, which may modulate reactivity in cross-coupling reactions or influence metabolic stability in drug candidates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-cyclopropoxy-4-iodopyridine typically involves the halogenation of pyridine derivatives. One common method is the reaction of 2-chloro-5-iodopyridine with cyclopropanol under specific conditions to introduce the cyclopropoxy group. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of 2-Chloro-5-cyclopropoxy-4-iodopyridine may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-cyclopropoxy-4-iodopyridine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Coupling Reactions: It can participate in Suzuki or Heck coupling reactions to form more complex molecules.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in solvents like tetrahydrofuran (THF) are commonly used.

Coupling: Palladium catalysts and bases like potassium carbonate (K2CO3) in solvents such as DMF or toluene are typical.

Oxidation/Reduction: Oxidizing agents like hydrogen peroxide (H2O2) or reducing agents like lithium aluminum hydride (LiAlH4) are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine could yield an aminopyridine derivative, while coupling reactions could produce biaryl compounds .

Scientific Research Applications

2-Chloro-5-cyclopropoxy-4-iodopyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibitors and receptor modulators due to its ability to interact with biological targets.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 2-Chloro-5-cyclopropoxy-4-iodopyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the chlorine, iodine, and cyclopropoxy groups allows it to form strong interactions with these targets, potentially inhibiting their activity or modulating their function. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The table below compares 2-Chloro-5-cyclopropoxy-4-iodopyridine with structurally related pyridine derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	CAS Number
2-Chloro-5-cyclopropoxy-4-iodopyridine	Cl (2), I (4), cyclopropoxy (5)	C₈H₆ClINO	~297.5*	Chloro, iodo, ether	Not available
2-Chloro-5-iodo-4-methylpyridine	Cl (2), I (5), CH₃ (4)	C₆H₅ClIN	257.43	Chloro, iodo, methyl	Not provided
5-Chloro-2-fluoro-4-iodopyridine	Cl (5), F (2), I (4)	C₅H₂ClFIN	257.43	Chloro, fluoro, iodo	659731-48-3
4-Chloro-5-fluoro-2-methylpyridine	Cl (4), F (5), CH₃ (2)	C₆H₅ClFN	159.56	Chloro, fluoro, methyl	Listed in catalog
5-Chloro-4-cyclopropylpyridin-2-amine	Cl (5), cyclopropyl (4), NH₂ (2)	C₈H₁₀ClN₂	169.63	Chloro, cyclopropyl, amine	1820665-49-3

*Estimated based on analogs.

Physical and Chemical Properties

• Electronic Effects : The ether oxygen in cyclopropoxy may donate electrons via resonance, contrasting with electron-withdrawing groups like nitro (e.g., 2-Chloro-5-nitropyridine, ) or fluoro ().
• Solubility: Cyclopropoxy’s oxygen atom could improve aqueous solubility relative to nonpolar groups like methyl, though less than carboxylic acids (e.g., 2-Chloro-6-methylpyrimidine-4-carboxylic acid, ).